Cas no 887225-49-2 (N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 887225-49-2
• MF: C₂₁H₂₄N₄O₃
• MW: 380.440264701843
• CID: 5511720
• Update Time: 2025-08-05

N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C21H24N4O3/c1-23(11-7-10-22)21(28)20(27)17-14-25(18-9-4-3-8-16(17)18)15-19(26)24-12-5-2-6-13-24/h3-4,8-9,14H,2,5-7,11-13,15H2,1H3
• InChI Key： XQEWDZDIMQPLPQ-UHFFFAOYSA-N
• SMILES： C(N(CCC#N)C)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(2-Cyanoethyl)-N-Methyl-2-Oxo-2-{1-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-1H-lndol-3-Yl}Acetamide: A Comprehensive Overview

The compound with CAS No. 887225-49-2, known as N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-lndol-3-yllacetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of an indole ring, which is a common feature in many bioactive molecules. The indole moiety is further substituted with a piperidine group, adding to its complexity and potential for interaction with biological targets. The cyanoethyl and methyl substituents on the nitrogen atom contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. For instance, molecular docking studies have revealed that the compound exhibits strong binding to kinase enzymes, which are critical in signaling pathways involved in cancer progression. This suggests that the compound could be a potential lead for developing anti-cancer therapies.

In addition to its enzymatic interactions, the compound has shown promising results in preclinical studies targeting neurodegenerative diseases. Its ability to modulate neurotrophic factors and reduce oxidative stress makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, recent research has explored its potential as a neuroprotective agent, highlighting its role in protecting neurons from damage caused by reactive oxygen species.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitutions and condensation reactions. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical testing.

One of the most significant challenges in drug development is ensuring that compounds are both effective and safe. To address this, recent studies have focused on evaluating the toxicological profile of this compound. Initial findings indicate that it exhibits low toxicity at therapeutic concentrations, making it a viable option for further development.

Moreover, the compound's pharmacokinetic properties have been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effectiveness as an oral medication. Its ability to avoid rapid metabolism by cytochrome P450 enzymes further enhances its potential as a drug candidate.

In conclusion, N-(2-cyanoethyl)-N-methyl-2-oxo-2-{1-[2-oxo-2-(piperidin-l-y l)ethyl]-1H-lndol -3-yllacetamide (CAS No. 887225 -49 - ） represents a promising molecule with diverse applications in the field of medicinal chemistry. Its unique structure, combined with recent advances in computational modeling and preclinical testing, positions it as a strong candidate for future therapeutic interventions.